Cas no 74896-24-5 (4-Amino-3,5-dimethylbenzonitrile)

4-Amino-3,5-dimethylbenzonitrile Properties

Names and Identifiers

• 4-Amino-3,5-dimethylbenzonitrile
• 4-AMINO-3,5-DIMETHYL-BENZONITRILE
• NSC128902
• HRWCKMHTQMYUSL-UHFFFAOYSA-N
• 3,5-Dimethyl-4-aminobenzonitrile
• FCH921449
• Benzonitrile,4-amino-3,5-dimethyl-
• SBB086497
• AS06600
• RP09377
• PB34207
• 4-amino-3,5-dimethylbenzenecarbonitrile
• BC676
• +Expand

• MDL： MFCD07369841
• InChIKey： HRWCKMHTQMYUSL-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4H,11H2,1-2H3
• SMILES： N([H])([H])C1C(C([H])([H])[H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 146.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 11
• Complexity: 167
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 2.33848
• PSA: 49.81000
• Color/Form: Pale-yellow to Yellow-brown Solid

4-Amino-3,5-dimethylbenzonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：Room temperature
• Risk Phrases： 20/21/22-36/37/38-22
• Signal Word：Danger

4-Amino-3,5-dimethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents